Benzoxazolium, 2-[2-[[5,6-dimethoxy-3-(3- sulfopropyl)-2(3H)-benzothiazolylidene]methyl]-1 -butenyl]
Benzoxazolium, 2-[2-[[5,6-dimethoxy-3-(3- sulfopropyl)-2(3H)-benzothiazolylidene]methyl]-1 -butenyl]
Brand Name:
Vulcanchem
CAS No.:
125301-98-6
VCID:
VC0044410
InChI:
InChI=1S/C34H38N2O9S3/c1-5-24(19-34-36(15-9-17-47(37,38)39)28-21-30(43-3)31(44-4)22-32(28)46-34)18-33-35(16-14-23(2)48(40,41)42)27-20-26(12-13-29(27)45-33)25-10-7-6-8-11-25/h6-8,10-13,18-23H,5,9,14-17H2,1-4H3,(H-,37,38,39,40,41,42)
SMILES:
CCC(=CC1=[N+](C2=CC(=C(C=C2S1)OC)OC)CCCS(=O)(=O)[O-])C=C3N(C4=C(O3)C=CC(=C4)C5=CC=CC=C5)CCC(C)S(=O)(=O)O
Molecular Formula:
C34H38N2O9S3
Molecular Weight:
714.9 g/mol
Benzoxazolium, 2-[2-[[5,6-dimethoxy-3-(3- sulfopropyl)-2(3H)-benzothiazolylidene]methyl]-1 -butenyl]
CAS No.: 125301-98-6
Main Products
VCID: VC0044410
Molecular Formula: C34H38N2O9S3
Molecular Weight: 714.9 g/mol
![Benzoxazolium, 2-[2-[[5,6-dimethoxy-3-(3- sulfopropyl)-2(3H)-benzothiazolylidene]methyl]-1 -butenyl] - 125301-98-6](/images/no_structure.jpg)
| CAS No. | 125301-98-6 |
|---|---|
| Product Name | Benzoxazolium, 2-[2-[[5,6-dimethoxy-3-(3- sulfopropyl)-2(3H)-benzothiazolylidene]methyl]-1 -butenyl] |
| Molecular Formula | C34H38N2O9S3 |
| Molecular Weight | 714.9 g/mol |
| IUPAC Name | 3-[5,6-dimethoxy-2-[(E)-2-[(Z)-[5-phenyl-3-(3-sulfobutyl)-1,3-benzoxazol-2-ylidene]methyl]but-1-enyl]-1,3-benzothiazol-3-ium-3-yl]propane-1-sulfonate |
| Standard InChI | InChI=1S/C34H38N2O9S3/c1-5-24(19-34-36(15-9-17-47(37,38)39)28-21-30(43-3)31(44-4)22-32(28)46-34)18-33-35(16-14-23(2)48(40,41)42)27-20-26(12-13-29(27)45-33)25-10-7-6-8-11-25/h6-8,10-13,18-23H,5,9,14-17H2,1-4H3,(H-,37,38,39,40,41,42) |
| Standard InChIKey | CDJJIWYPBWRXPA-UHFFFAOYSA-N |
| Isomeric SMILES | CC/C(=C\C1=[N+](C2=CC(=C(C=C2S1)OC)OC)CCCS(=O)(=O)[O-])/C=C\3/N(C4=C(O3)C=CC(=C4)C5=CC=CC=C5)CCC(C)S(=O)(=O)O |
| SMILES | CCC(=CC1=[N+](C2=CC(=C(C=C2S1)OC)OC)CCCS(=O)(=O)[O-])C=C3N(C4=C(O3)C=CC(=C4)C5=CC=CC=C5)CCC(C)S(=O)(=O)O |
| Canonical SMILES | CCC(=CC1=[N+](C2=CC(=C(C=C2S1)OC)OC)CCCS(=O)(=O)[O-])C=C3N(C4=C(O3)C=CC(=C4)C5=CC=CC=C5)CCC(C)S(=O)(=O)O |
| Synonyms | Benzoxazolium, 2-[2-[[5,6-dimethoxy-3-(3- sulfopropyl)-2(3H)-benzothiazolylidene]methyl]-1 -butenyl]-5-phenyl-3-(3-sulfobutyl)-, hydroxide, inner salt |
| PubChem Compound | 22948427 |
| Last Modified | Nov 11 2021 |
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